Cas no 2229236-10-4 (2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine
• CAS No: 2229236-10-4
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6056722
• PubChem ID: 165693382
• Update Time: 2025-06-14

2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine
• 2229236-10-4
• EN300-1975072

• Inchi： 1S/C10H13F2NO/c1-6-7(9(13)10(11)12)4-3-5-8(6)14-2/h3-5,9-10H,13H2,1-2H3
• InChI Key： MEDVKMXWCGKMSW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1C)OC)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine (CAS No. 2229236-10-4)

2,2-Difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine (CAS No. 2229236-10-4) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethylamine moiety and methoxy-methylphenyl backbone, has garnered attention due to its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound's fluorine atoms contribute to its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its utility in designing selective receptor modulators, where the 3-methoxy-2-methylphenyl group enhances binding affinity. Its CAS No. 2229236-10-4 is frequently searched in scientific databases, reflecting growing interest in its synthetic pathways and structure-activity relationships (SAR).

In the context of green chemistry, 2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing catalytic fluorination techniques to reduce environmental impact while maintaining high yields. This aligns with industry trends toward eco-friendly intermediates, a topic frequently queried in AI-driven literature searches.

Another hot topic involves the compound's potential in precursor synthesis for biodegradable materials. Its amine functionality allows for derivatization into polymers or coatings, addressing demands for non-toxic alternatives in packaging and textiles. Queries like "fluorinated amine applications" and "methoxy-phenyl derivatives in material science" underscore this trend.

From an analytical chemistry perspective, CAS 2229236-10-4 poses interesting challenges due to its polar-nonpolar hybrid structure. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for purity assessment, a common concern among purchasers searching for "high-purity fluorinated amines".

In summary, 2,2-difluoro-1-(3-methoxy-2-methylphenyl)ethan-1-amine represents a multifaceted compound bridging pharmaceutical innovation and sustainable chemistry. Its CAS No. 2229236-10-4 serves as a gateway to cutting-edge research, answering pressing questions about fluorine-based drug design and green synthetic routes.